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2-Chloro-2'-deoxyadenosine-5'-

triphosphate

Cat. No.: B216635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cladribine (2-chloro-2'-deoxyadenosine, 2-CdA) is a purine nucleoside analog with potent

cytotoxic effects on lymphocytes, making it an effective therapeutic agent for certain

hematological malignancies and relapsing forms of multiple sclerosis.[1] Cladribine is a prodrug

that requires intracellular phosphorylation to its active triphosphate form, cladribine

triphosphate (Cd-ATP), to exert its therapeutic effect.[2][3] The selective toxicity of cladribine

towards lymphocytes is attributed to the high intracellular ratio of activating to inactivating

enzymes within these cells.[4][5][6] This guide provides an in-depth technical overview of the

cellular uptake and metabolic pathways of cladribine, along with detailed experimental

protocols for their investigation.
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Parameter Value References

Oral Bioavailability ~40% [7][8][9]

Plasma Protein Binding 20% [9]

Volume of Distribution 480 - 490 L [9]

Terminal Half-life (Oral) Approximately 1 day [3]

Cerebrospinal Fluid : Plasma

Ratio
~0.25 [7][8]

Table 2: Intracellular Metabolism of Cladribine
Metabolite

Intracellular Half-
life

Notes References

Cladribine

Monophosphate (Cd-

AMP)

15 hours

Formed by

deoxycytidine kinase

(dCK) and

deoxyguanosine

kinase (dGK).

[10]

Cladribine

Triphosphate (Cd-

ATP)

10 hours

The active metabolite

that incorporates into

DNA.

[10]

Intracellular:Extracellu

lar Ratio
30-40 fold

Rapid accumulation in

lymphocytes within 1

hour of exposure.

[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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